Cas no 1803740-80-8 (5-(Carboxy(hydroxy)methyl)-2-cyanobenzo[d]oxazole)
5-(Carboxy(hydroxy)methyl)-2-cyanobenzo[d]oxazole Chemical and Physical Properties
Names and Identifiers
-
- 5-(Carboxy(hydroxy)methyl)-2-cyanobenzo[d]oxazole
-
- Inchi: 1S/C10H6N2O4/c11-4-8-12-6-3-5(9(13)10(14)15)1-2-7(6)16-8/h1-3,9,13H,(H,14,15)
- InChI Key: UUKCCFXSFRWPNZ-UHFFFAOYSA-N
- SMILES: O1C(C#N)=NC2=C1C=CC(=C2)C(C(=O)O)O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 337
- XLogP3: 0.7
- Topological Polar Surface Area: 107
5-(Carboxy(hydroxy)methyl)-2-cyanobenzo[d]oxazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A081000892-250mg |
5-(Carboxy(hydroxy)methyl)-2-cyanobenzo[d]oxazole |
1803740-80-8 | 98% | 250mg |
$4,981.65 | 2022-04-02 | |
| Alichem | A081000892-500mg |
5-(Carboxy(hydroxy)methyl)-2-cyanobenzo[d]oxazole |
1803740-80-8 | 98% | 500mg |
$7,252.70 | 2022-04-02 | |
| Alichem | A081000892-1g |
5-(Carboxy(hydroxy)methyl)-2-cyanobenzo[d]oxazole |
1803740-80-8 | 98% | 1g |
$12,974.04 | 2022-04-02 |
5-(Carboxy(hydroxy)methyl)-2-cyanobenzo[d]oxazole Related Literature
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
Additional information on 5-(Carboxy(hydroxy)methyl)-2-cyanobenzo[d]oxazole
5-(Carboxy(hydroxy)methyl)-2-cyanobenzo[d]oxazole (CAS No. 1803740-80-8): A Versatile Building Block in Medicinal Chemistry and Drug Discovery
The compound 5-(Carboxy(hydroxy)methyl)-2-cyanobenzo[d]oxazole (CAS No. 1803740-80-8) is an emerging heterocyclic scaffold with significant potential in pharmaceutical research and fine chemical synthesis. This benzo[d]oxazole derivative combines multiple functional groups, including a carboxyl, hydroxyl, and cyano moiety, making it a valuable intermediate for the development of novel bioactive molecules.
In recent years, researchers have shown growing interest in functionalized benzo[d]oxazole compounds due to their diverse biological activities and applications in drug design. The unique structural features of 5-(Carboxy(hydroxy)methyl)-2-cyanobenzo[d]oxazole allow for various chemical modifications, enabling medicinal chemists to explore structure-activity relationships in targeted drug discovery programs.
The molecular structure of CAS 1803740-80-8 contains three key reactive sites: 1) The carboxylic acid group at position 5, which can participate in amide bond formation or esterification reactions; 2) The hydroxyl group adjacent to the carboxyl function, offering additional possibilities for derivatization; and 3) The electron-withdrawing cyano group at position 2, which influences the electronic properties of the heterocyclic system. This combination makes the compound particularly valuable for constructing molecular libraries in combinatorial chemistry approaches.
Current pharmaceutical research trends highlight the importance of nitrogen-containing heterocycles like 5-(Carboxy(hydroxy)methyl)-2-cyanobenzo[d]oxazole in developing kinase inhibitors, antimicrobial agents, and anti-inflammatory compounds. The benzo[d]oxazole core is known to interact with various biological targets, and the additional functional groups in this derivative enhance its potential as a privileged scaffold in medicinal chemistry.
From a synthetic chemistry perspective, CAS 1803740-80-8 serves as a versatile intermediate for constructing more complex molecular architectures. The compound's stability under various reaction conditions, combined with its multiple reactive sites, makes it particularly useful for parallel synthesis and diversity-oriented synthesis strategies that are currently popular in drug discovery programs.
The physicochemical properties of 5-(Carboxy(hydroxy)methyl)-2-cyanobenzo[d]oxazole contribute to its utility in drug development. The presence of both hydrophilic (carboxyl and hydroxyl) and moderately hydrophobic (benzo[d]oxazole core) groups provides balanced solubility characteristics, which is crucial for achieving optimal pharmacokinetic properties in drug candidates. This balance addresses one of the current challenges in medicinal chemistry - developing compounds with adequate solubility while maintaining cell membrane permeability.
In material science applications, derivatives of benzo[d]oxazole-containing compounds have shown promise in organic electronics and luminescent materials. While research on CAS 1803740-80-8 specifically in this field is still emerging, its structural features suggest potential applications in developing novel organic semiconductors or fluorescent probes, aligning with the growing interest in sustainable electronic materials.
Analytical characterization of 5-(Carboxy(hydroxy)methyl)-2-cyanobenzo[d]oxazole typically involves advanced techniques such as HPLC, mass spectrometry, and NMR spectroscopy. The compound's well-defined spectral signatures facilitate quality control in synthetic processes, which is particularly important for pharmaceutical applications where purity standards are stringent. Recent advances in analytical instrumentation have made characterization of such complex heterocycles more accessible to research laboratories.
The commercial availability of CAS 1803740-80-8 from specialty chemical suppliers has increased in recent years, reflecting growing demand from the pharmaceutical and biotechnology sectors. Current market trends indicate that innovative building blocks like this compound are becoming essential tools in drug discovery pipelines, particularly for targeting challenging biological pathways.
Environmental and safety considerations for handling 5-(Carboxy(hydroxy)methyl)-2-cyanobenzo[d]oxazole follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, proper personal protective equipment and ventilation are recommended when working with this chemical, as with all fine chemicals. These precautions align with the pharmaceutical industry's increasing focus on green chemistry principles and workplace safety standards.
Future research directions for benzo[d]oxazole derivatives like CAS 1803740-80-8 may explore their potential in targeted protein degradation strategies (e.g., PROTACs) and covalent inhibitor design - two rapidly growing areas in drug discovery. The compound's functional groups offer handles for conjugation with various warheads and ligands used in these innovative therapeutic approaches.
In conclusion, 5-(Carboxy(hydroxy)methyl)-2-cyanobenzo[d]oxazole (CAS No. 1803740-80-8) represents a valuable chemical tool for modern drug discovery and development. Its unique combination of functional groups and heterocyclic core provides multiple opportunities for structural modification, making it particularly relevant to current trends in medicinal chemistry and pharmaceutical research. As the demand for novel chemical entities continues to grow in the life sciences sector, compounds like this will likely play an increasingly important role in addressing unmet medical needs through innovative therapeutic approaches.
1803740-80-8 (5-(Carboxy(hydroxy)methyl)-2-cyanobenzo[d]oxazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)